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Frequently Asked Questions

¢ Q: What analytical techniques are commonly used for Ombitasvir in pharmaceutical forms? A:
High-Performance Liquid Chromatography (HPLC) is the most frequently cited technique for the
simultaneous analysis of Ombitasvir in its combined dosage forms. High-Performance Thin-Layer
Chromatography (HPTLC) is also a validated, established method [1].

¢ Q: 1 need a detailed, validated HPLC method for Ombitasvir and its co-packaged drugs. Where
can | find one? A: A validated Reverse-Phase HPLC-Diode Array Detection (DAD) method for the
simultaneous determination of Ombitasvir, Paritaprevir, Ritonavir, and Dasabuvir has been
published. The key parameters are summarized in the table below, and the detailed methodology is
provided in the Experimental Protocols section [2].

¢ Q: Are there any greener analytical methods available? A: Yes. A green micellar-HPLC method
has been developed that uses a micellar aqueous mobile phase, reducing the reliance on hazardous
organic solvents. This method is approved for the simultaneous determination of Ombitasvir,
Paritaprevir, and Ritonavir in tablets [1].

Experimental Data Summary

The following table summarizes the key parameters for the simultaneous determination of Ombitasvir
(OMB) and its common co-drugs using the RP-HPLC-DAD method [2].
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. . Paritaprevir Ritonavir Dasabuvir
Parameter Ombitasvir (OMB)
(PAR) (RIT) (DAS)
Linear Range 0.42 — 10 pg/mL 25-60pg/mL 1.7-40 1.25-30
pg/mL pg/mL
Correlation >0.999 >0.999 >0.999 > 0.999
Coefficient (r)
Detection 254 nm 254 nm 254 nm 254 nm
Wavelength
HPLC Column Waters Symmetry C18 (150 x
4.5 mm, 3.5 um)
Mobile Phase Acetonitrile : 10 mM Phosphate
Buffer (pH 7.0) (65:35, v/v)
Flow Rate 1.0 mL/min

Internal Standard

Experimental Protocols

Sorafenib (SOR)

Protocol 1: RP-HPLC-DAD Method for Combined Tablets [2]

This protocol is designed for the simultaneous analysis of Ombitasvir, Paritaprevir, Ritonavir, and

Dasabuvir in bulk and pharmaceutical dosage forms.

¢ Instrumentation: HPLC system with a Diode Array Detector (DAD).

¢ Chromatographic Conditions:

o Column: Reverse-Phase C18 column (e.g., Waters Symmetry C18, 150 x 4.5 mm, 3.5 ym).
o Mobile Phase: Acetonitrile and 10 mM potassium dihydrogen orthophosphate buffer, adjusted

to pH 7.0 with sodium hydroxide (65:35, v/v).

o Flow Rate: 1.0 mL/min.

o Detection: 254 nm.
o Injection Volume: 20 pL.
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(o]

Temperature: Ambient.

e Standard Preparation:

[e]

Weigh 10 mg of OMB, PAR, RIT, and internal standard (SOR) into separate 10-mL volumetric
flasks.

Dissolve and dilute to volume with acetonitrile to make 1000 pug/mL stock solutions.

For DAS, weigh 10 mg into a 10-mL flask, dissolve in a small amount of DMSO (~10 drops),
and dilute to volume with acetonitrile.

Dilute these stock solutions with the mobile phase to obtain working standards in the specified
linear ranges.

e Sample Preparation (Tablets):

[e]

(o]

Finely powder ten tablets of each drug (Viekirax and Exviera).

For Viekirax (contains OMB, PAR, RIT), weigh a portion equivalent to 10 mg of PAR into a 10-
mL flask. Add acetonitrile, sonicate for 20 minutes, and dilute to volume. Filter to obtain stock
solution.

For Exviera (contains DAS), weigh a portion equivalent to 10 mg of DAS into a 10-mL flask. Add
10 drops of DMSO and acetonitrile, sonicate for 20 minutes, and dilute to volume. Filter to
obtain stock solution.

Dilute the sample stock solutions with the mobile phase and add the internal standard to the
final concentration before HPLC injection.

Experimental Workflow Diagram

The following diagram visualizes the sample preparation and analysis workflow for the HPLC method

described above.
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Troubleshooting & Further Research
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The information available is robust for drug quantification in dosage forms but has a gap regarding

extraction efficiency from biological samples like plasma.

e For Extraction Recovery Data: The most relevant research involves specialized sample preparation
techniques like Homogeneous Liquid-Liquid Microextraction, but these are reported for other
antiviral drugs (e.g., Daclatasvir) and not specifically for Ombitasvir [3].

¢ Recommended Next Steps: To find Ombitasvir-specific recovery data, | suggest searching
specialized scientific databases using more specific queries, such as:

o "Ombitasvir" AND "extraction recovery" AND "plasma"
o "Ombitasvir" AND "LC-MS/MS" AND "validation"

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
) o Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
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